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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the performance characteristics
of heat transfer fluids based on 1,3-propanediol (1,3-PDO). The information is intended to
guide researchers, scientists, and drug development professionals in the selection and
application of these fluids in various laboratory and industrial processes requiring precise
temperature control.

Introduction to 1,3-Propanediol as a Heat Transfer
Fluid

1,3-propanediol, a colorless and viscous organic compound, is increasingly utilized as a base
for heat transfer fluids.[1] Produced from renewable resources like corn sugar, it offers a bio-
based and more sustainable alternative to traditional petroleum-derived glycols.[2][3][4] Its
unique molecular structure, with hydroxyl groups at the ends of the three-carbon chain, imparts
distinct properties compared to other glycols such as ethylene glycol and propylene glycol.[2][5]

Key advantages of 1,3-propanediol based heat transfer fluids include favorable viscosity at
low temperatures, which can lead to reduced pumping energy requirements, and enhanced
thermal stability.[2][6] These fluids are particularly suitable for applications in automotive, solar
thermal systems, and other low-temperature systems.[2] Furthermore, 1,3-propanediol is
recognized for its low toxicity, making it a safer option for various applications.[2][3][4]
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Performance Data

The following tables summarize the key thermophysical properties of 1,3-propanediol and its
aqueous solutions, providing a basis for performance comparison and system design.

Table 1: G IE ies of 1.3- liol

Property Value

Chemical Formula CsHsO2

Molar Mass 76.09 g/mol

Appearance Colorless liquid

Boiling Point 214.22 °C

Melting Point -27.65 °C

Flash Point 129 °C (Cleveland open cup)
Relative Density (20-25 °C) 1.053 (water = 1)

Solubility in Water Soluble

Source:[1][4]

Table 2: Thermophysical Properties of Aqueous 1,3-
Propanediol Solutions
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Concentration

Propert Temperature (°C Value
perty (W1%) p (°C)
Density (g/cm3) 100 20 1.053
50 20 ~1.04
33 20 ~1.03
Dynamic Viscosity
100 20 49
(mPa:s)
50 -20 ~150
50 20 ~5
50 80 ~1
Kinematic Viscosity
100 20 46
(mm2/s)
Thermal Conductivity o
100 (liquid) 25 ~0.2

(W/m-K)

Note: The values for aqueous solutions are approximate and can vary based on specific

formulations and measurement conditions. Data is compiled from multiple sources for

comparison.[2][4][7]

ble 3: : : : slveol Solut

Glycol Concentration (wt%) Freezing Point (°C)
1,3-Propanediol 30 ~-15

40 ~-23

50 ~-33

60 ~-50

Propylene Glycol (1,2-

ProEznedioI)y ( >0 ~ -3

Ethylene Glycol 50 ~-37
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Source:[2][8]

Experimental Protocols

Detailed methodologies for evaluating the performance of heat transfer fluids are crucial for
accurate comparison and selection. The following are standard protocols for key experiments.

Viscosity Measurement

Objective: To determine the dynamic and kinematic viscosity of the heat transfer fluid at various
temperatures.

Apparatus:

o Automatic vibrational viscometer (e.g., Anton Paar Stabinger SVM 3000) or a standard
Ubbelohde U-type viscometer.

o Temperature-controlled bath or cryostat (e.g., Julabo).
Procedure (based on ASTM D445):
o Calibrate the viscometer using standard reference fluids.

o Prepare aqueous solutions of 1,3-propanediol at the desired weight concentrations (e.g.,
30%, 50%, 70%).

o Equilibrate the sample to the target temperature in the temperature-controlled bath.
e Introduce the sample into the viscometer.

» For an automatic viscometer, initiate the measurement sequence. The instrument will
measure the dynamic viscosity and density, from which the kinematic viscosity is calculated.

e For a manual viscometer, measure the efflux time of the fluid and calculate the kinematic
viscosity using the viscometer constant.

» Repeat the measurements at different temperatures, typically ranging from -20 °C to 80 °C.

[2]
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Density Measurement

Objective: To determine the density of the heat transfer fluid at various temperatures.
Apparatus:

 Digital density meter (e.g., Anton Paar Stabinger SVM 3000, which can measure density
simultaneously with viscosity).

e Pycnometer.

Procedure:

Calibrate the density meter with dry air and pure water.

Inject the 1,3-propanediol sample into the measuring cell.

Allow the sample to reach thermal equilibrium at the set temperature.

Record the density reading.

Perform measurements across a range of temperatures.[2]

Thermal Conductivity Measurement

Objective: To measure the thermal conductivity of the heat transfer fluid.
Apparatus:

o Transient hot-wire or transient plane source thermal conductivity analyzer.
Procedure:

o Calibrate the instrument using a standard reference material with known thermal
conductivity.

e Place the sample in the measurement cell, ensuring no air bubbles are present.

» Apply a heat pulse to the sensor and record the temperature rise as a function of time.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://catalog.lib.kyushu-u.ac.jp/opac_download_md/1906397/p117.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e The instrument's software calculates the thermal conductivity based on the transient heating

curve.

o Conduct measurements at various temperatures.

Freezing Point Determination

Objective: To determine the freezing point of aqueous solutions of 1,3-propanediol.
Apparatus:
 Differential Scanning Calorimeter (DSC) or a manual freezing point apparatus.

Procedure (using DSC):

Hermetically seal a small, precisely weighed sample in an aluminum pan.

Place the sample pan and a reference pan in the DSC cell.

Cool the sample at a controlled rate (e.g., 1 °C/min).

The onset of the exothermic peak in the heat flow curve indicates the freezing point.

Visualizations

The following diagrams illustrate key concepts and workflows related to the application of 1,3-
propanediol based heat transfer fluids.
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Heat Transfer Fluid Selection Workflow
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Final Selection
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Caption: Workflow for selecting a suitable heat transfer fluid.
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Performance Comparison: 1,3-PDO vs. Other Glycols

+ Excellent heat transfer
- Toxic

Ethylene Glycol

+ Lower low-temp viscosity Safer alternative

+ Higher thermal stability
+ Bio-based
+ Non-toxic

1,3-Propanediol Better low-temp performance

+ Non-toxic

Propylene Glycol (1,2-PDO) | Higher low-temp viscosity

Click to download full resolution via product page

Caption: Key performance differences between common glycols.

Material Compatibility and Handling

Compatibility: 1,3-propanediol based fluids are compatible with many common materials used
in heat transfer systems. Compatible materials include:

o Metals: Stainless steel and mild steel (though lined vessels are recommended for long-term
storage to maintain high quality).

e Plastics and Elastomers: EPDM, Nitrile, PTFE, and Viton®.[3]

Handling and Storage:

1,3-propanediol is hygroscopic and should be stored to minimize moisture intrusion.[3]

Sealed containers should be stored between 0°C and 50°C.[3]

Due to its low vapor pressure and flammaubility, it does not present special handling
problems.[3]

The use of a nitrogen blanket during storage is recommended to prevent oxidation.[3]

Conclusion
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1,3-propanediol based heat transfer fluids offer a compelling combination of performance,
sustainability, and safety. Their favorable viscosity at low temperatures and good thermal
stability make them an excellent choice for a wide range of applications. By following the
standardized experimental protocols outlined in these notes, researchers and scientists can
effectively evaluate and compare the performance of these fluids for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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